Cas no 678144-86-0 (2-ethyl-2-methylbut-3-en-1-ol)

• Product Name: 2-ethyl-2-methylbut-3-en-1-ol
• CAS No: 678144-86-0
• MF: C₇H₁₄O
• MW: 114.185462474823
• CID: 4138443
• PubChem ID: 22946720
• Update Time: 2025-11-07

2-ethyl-2-methylbut-3-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Buten-1-ol, 2-ethyl-2-methyl-
• 2-ethyl-2-methylbut-3-en-1-ol
• 678144-86-0
• AKOS026743613
• EN300-154720

• Inchi： 1S/C7H14O/c1-4-7(3,5-2)6-8/h4,8H,1,5-6H2,2-3H3
• InChI Key： LDUFZYPBRHVUPU-UHFFFAOYSA-N
• SMILES： C(O)C(CC)(C)C=C

Computed Properties

• Exact Mass: 114.104465066Da
• Monoisotopic Mass: 114.104465066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 78.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-ethyl-2-methylbut-3-en-1-ol

Chemical Profile of 2-ethyl-2-methylbut-3-en-1-ol (CAS No. 678144-86-0)

2-ethyl-2-methylbut-3-en-1-ol, identified by its Chemical Abstracts Service number CAS No. 678144-86-0, is a significant organic compound with a diverse range of applications in the chemical and pharmaceutical industries. This compound, characterized by its branched alkenic structure, exhibits unique chemical properties that make it valuable in synthetic chemistry and as an intermediate in various industrial processes.

The molecular structure of 2-ethyl-2-methylbut-3-en-1-ol consists of a four-carbon chain with a double bond at the third carbon, substituted with an ethyl group and a methyl group at the second carbon. This configuration imparts reactivity that is highly useful in organic synthesis, particularly in the formation of more complex molecules. The compound's ability to participate in various chemical reactions, such as addition and condensation reactions, makes it a versatile building block in the synthesis of fine chemicals and pharmaceutical intermediates.

In recent years, research into 2-ethyl-2-methylbut-3-en-1-ol has focused on its potential applications in pharmaceutical development. The compound's structural features suggest that it may serve as a precursor in the synthesis of active pharmaceutical ingredients (APIs) that target specific biological pathways. For instance, studies have explored its role in the preparation of compounds with anti-inflammatory and analgesic properties. The double bond and the presence of both ethyl and methyl groups provide multiple sites for functionalization, allowing chemists to tailor the molecule for desired pharmacological effects.

One of the most promising areas of research involves the use of 2-ethyl-2-methylbut-3-en-1-ol in the development of novel agrochemicals. Its structural similarity to certain natural products has led scientists to investigate its potential as a precursor for herbicides and pesticides. The compound's reactivity allows for the introduction of various functional groups that can enhance its efficacy against pests while maintaining environmental safety. This aligns with the growing demand for sustainable agricultural solutions that minimize ecological impact.

The industrial significance of CAS No. 678144-86-0 is further underscored by its role in polymer chemistry. The compound's unsaturated structure makes it a suitable monomer or additive in the production of specialty polymers. These polymers can exhibit enhanced mechanical properties or unique thermal stability, making them valuable in applications such as coatings, adhesives, and composite materials. Researchers are exploring ways to incorporate 2-ethyl-2-methylbut-3-en-1-ol into polymer formulations to improve performance characteristics without compromising material integrity.

From an environmental perspective, the biodegradability of 2-ethyl-2-methylbut-3-en-1-ol is an area of increasing interest. Unlike some synthetic compounds that persist in the environment, this alcohol-based molecule can be broken down by microbial action into less harmful substances. This characteristic makes it an attractive choice for applications where environmental impact is a critical consideration. Additionally, efforts are underway to develop greener synthetic routes for producing CAS No. 678144-86-0, reducing reliance on energy-intensive processes and minimizing waste generation.

The analytical characterization of 2-propenyl isobutyl carbinol (another name for 2-propenyl isobutyl carbinol) provides further insight into its utility. Techniques such as gas chromatography-mass spectrometry (GC/MS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate its molecular structure and purity profile. These analytical methods ensure that researchers and manufacturers can produce consistent batches of the compound with high quality standards, which is essential for industrial applications.

In conclusion, CAS No. 678144-86-0, specifically 2-propenyl isobutyl carbinol, represents a multifaceted compound with broad applicability across multiple sectors. Its unique chemical properties make it invaluable in pharmaceutical synthesis, agrochemical development, polymer manufacturing, and environmental science. As research continues to uncover new uses for this molecule, its importance is likely to grow further, driving innovation and sustainability in various industries.